Cas no 379247-35-5 (12-(2-methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraene)

• Product Name: 12-(2-methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraene
• CAS No: 379247-35-5
• MF: C₁₉H₁₅N₃OS
• MW: 333.406902551651
• CID: 6059646
• PubChem ID: 853258
• Update Time: 2025-06-20

12-(2-methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraene Chemical and Physical Properties

Names and Identifiers

• 12-(2-methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraene
• 4-((2-methylquinolin-8-yl)oxy)-6,7-dihydro-5H-cyclopenta[4,5]thieno[2,3-d]pyrimidine
• 5H-Cyclopenta[4,5]thieno[2,3-d]pyrimidine, 6,7-dihydro-4-[(2-methyl-8-quinolinyl)oxy]-
• F1143-5977
• AKOS000811812
• Z31146714
• SR-01000908344-1
• Oprea1_028375
• SR-01000908344
• 12-(2-methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo[6.4.0.02,6]dodeca-1(12),2(6),8,10-tetraene
• 4-((2-ME-8-QUINOLINYL)OXY)-6,7-DIHYDRO-5H-CYCLOPENTA(4,5)THIENO(2,3-D)PYRIMIDINE
• 379247-35-5
• 12-[(2-methylquinolin-8-yl)oxy]-7-thia-9,11-diazatricyclo[6.4.0.0^{2,6}]dodeca-1(8),2(6),9,11-tetraene

• Inchi： 1S/C19H15N3OS/c1-11-8-9-12-4-2-6-14(17(12)22-11)23-18-16-13-5-3-7-15(13)24-19(16)21-10-20-18/h2,4,6,8-10H,3,5,7H2,1H3
• InChI Key： BKQKELMDWVBPJB-UHFFFAOYSA-N
• SMILES： C1=NC(OC2=C3C(=CC=C2)C=CC(C)=N3)=C2C3CCCC=3SC2=N1

Computed Properties

• Exact Mass: 333.09358328g/mol
• Monoisotopic Mass: 333.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 76.1Ų

Experimental Properties

• Density: 1.373±0.06 g/cm3(Predicted)
• Boiling Point: 533.3±45.0 °C(Predicted)
• pka: 2.86±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 12-(2-methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^{2,6}dodeca-1(8),2(6),9,11-tetraene

12-(2-Methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^2,6dodeca-1(8),2(6),9,11-tetraene (CAS No. 379247-35-5): A Comprehensive Overview

12-(2-Methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^2,6dodeca-1(8),2(6),9,11-tetraene (CAS No. 379247-35-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of tricyclic heterocycles and is characterized by its intricate ring system and functional groups, making it a valuable candidate for various therapeutic applications.

The structure of 12-(2-methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^2,6dodeca-1(8),2(6),9,11-tetraene is composed of a tricyclic core with a thioether linkage and a quinoline substituent. The presence of these functional groups imparts distinct chemical properties and reactivity profiles, which are crucial for its biological activity. The compound's molecular formula is C₂₃H₂₀N₄O₂S, and its molecular weight is approximately 408.5 g/mol.

Recent studies have highlighted the potential of 12-(2-methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^2,6dodeca-1(8),2(6),9,11-tetraene in various therapeutic areas. One notable application is its antimicrobial activity against a range of pathogenic bacteria and fungi. Research published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antibacterial effects against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains such as MRSA (Methicillin-resistant Staphylococcus aureus). The mechanism of action involves the disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, 12-(2-methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^2,6dodeca-1(8),2(6),9,11-tetraene has shown promise in cancer therapy. Preclinical studies have indicated that this compound possesses significant antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism underlying its anticancer effects is believed to involve the induction of apoptosis and the inhibition of angiogenesis, which are critical processes in tumor growth and metastasis.

The pharmacokinetic properties of 12-(2-methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^2,6dodeca-1(8),2(6),9,11-tetraene have also been extensively studied to evaluate its suitability for therapeutic use. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. It has good oral bioavailability and a relatively long half-life in plasma, which suggests that it could be administered as an oral medication for chronic conditions.

The toxicological profile of 12-(2-methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^2,6dodeca-1(8),2(6),9,11-tetraene has been evaluated in several preclinical studies to ensure its safety for human use. Acute and chronic toxicity studies in rodents have demonstrated that the compound is well tolerated at therapeutic doses with no significant adverse effects on major organs or physiological functions. However, further investigations are needed to fully understand its long-term safety profile.

In conclusion, 12-(2-methylquinolin-8-yl)oxy-7-thia-9,11-diazatricyclo6.4.0.0^2,6dodeca-1(8),2(6),9,11-tetraene (CAS No. 379247-35-5) represents a promising candidate for the development of novel therapeutic agents due to its unique chemical structure and diverse biological activities. Ongoing research continues to explore its potential applications in antimicrobial and anticancer therapies, as well as other areas where its specific properties can be leveraged for medical benefit.